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Compound of Interest

Compound Name: FAM49B (190-198) mouse

Cat. No.: B15614802 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers experiencing issues with FAM49B antibody performance in

mouse immunohistochemistry (IHC).

FAQs and Troubleshooting Guide
This section addresses common problems encountered during IHC experiments with FAM49B

antibodies in mouse tissues, such as weak or no staining and high background.

Q1: Why am I getting no signal or very weak staining for
FAM49B in my mouse tissue sections?
A1: Weak or absent staining is a common issue in IHC and can result from several factors

throughout the protocol. Below is a systematic guide to troubleshooting this problem.
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Start: No/Weak FAM49B Signal

1. Primary Antibody Validation2. Protocol Optimization 3. Tissue & Antigen Integrity 4. Detection System

Resolution Is Ab validated for mouse? Is Ab validated for IHC-P?Correct Ab storage?Optimize dilution (titration)? Sufficient incubation time?Optimal antigen retrieval? Over-fixation of tissue? Is FAM49B expressed in this tissue?Use Fam49b KO tissue as negative control Secondary Ab compatible? Are detection reagents active?Signal amplification needed?

Start: High Background Signal

1. Inadequate Blocking2. Antibody Concentration/Specificity 3. Insufficient Washing 4. Endogenous Factors

Resolution Use normal serum from secondary host Using a Mouse-on-Mouse (MOM) kit?Primary Ab concentration too high? Run secondary-only controlUse pre-adsorbed secondary Ab? Increase wash duration/frequency Add Tween-20 to wash buffer Quench endogenous peroxidase (H2O2)? Block endogenous biotin (avidin/biotin block)?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15614802?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15614802?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

